N-([2,2'-bifuran]-5-ylmethyl)-2-bromobenzenesulfonamide

• IUPAC Name: 2-bromo-N-[[5-(furan-2-yl)furan-2-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H12BrNO4S/c16-12-4-1-2-6-15(12)22(18,19)17-10-11-7-8-14(21-11)13-5-3-9-20-13/h1-9,17H,10H2
• InChI Key: VMGZVJUQQJNZMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC2=CC=C(O2)C3=CC=CO3)Br
• Molecular Formula: C15H12BrNO4S
• Molecular Weight: 382.2 g/mol

Description

N-([2,2'-bifuran]-5-ylmethyl)-2-bromobenzenesulfonamide, also known as NBSF, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule is a sulfonamide derivative that contains a bromine atom and a bifuran moiety, making it a unique and interesting compound to study.

Scientific Research Applications

Applications in Drug Synthesis and Medicinal Chemistry

Sulfonamide derivatives are pivotal in medicinal chemistry, serving as building blocks for the synthesis of various pharmacologically active compounds. For instance, the synthesis of tolbutamide, an antidiabetic drug, illustrates the role of sulfonamide derivatives in drug development. These compounds are characterized by their ability to form stable structures and interact with biological targets through hydrogen bonding and van der Waals interactions, underpinning their utility in creating drugs with specific action mechanisms (K. Nirmala & D. Gowda, 1981).

Organic Synthesis and Chemical Reactions

In organic chemistry, sulfonamides serve as key intermediates and reagents. Their application in the electrophilic cyanation of aryl and heteroaryl bromides, leading to the synthesis of benzonitriles, showcases their versatility. Such methodologies enable the efficient production of pharmaceutical intermediates and highlight the importance of sulfonamide derivatives in constructing complex organic molecules (P. Anbarasan, H. Neumann, & M. Beller, 2011).

Environmental and Health Impact Studies

Investigations into the environmental and health impacts of sulfonamide compounds, such as their neurotoxicity and biodegradability, are crucial. Research on N-Butylbenzenesulfonamide (NBBS) explores its rapid distribution and clearance in the brain, indicating minimal accumulation. Such studies are essential for assessing the safety and environmental persistence of these chemicals (C. Rider et al., 2012).

Analytical and Biochemical Applications

Sulfonamide derivatives are also used in analytical chemistry and biochemistry for various purposes, including as titrants in quantifying biochemical compounds. Their role in synthesizing sodium N-bromo-p-nitrobenzenesulfonamide, a compound used for the direct titration of various biologically relevant substances, underscores their utility in precise quantitative analysis (N. Gowda et al., 1983).

Mechanism of Action

Target of Action

Similar compounds have been studied for their interaction with various cellular components .

Mode of Action

It’s known that drugs typically interact with their targets, such as receptors, ion channels, intracellular enzymes, or intranuclear targets, to produce cellular changes .

Biochemical Pathways

Biochemical pathways provide an overview of the chemical reactions of cells in various species and organs .

Pharmacokinetics

Pharmacokinetics deals with how the body affects a specific substance after administration. It includes absorption, distribution, metabolism, and excretion (ADME) properties

Result of Action

Similar compounds have been studied for their potential effects on cellular structures .

Action Environment

The action, efficacy, and stability of N-([2,2’-bifuran]-5-ylmethyl)-2-bromobenzenesulfonamide can be influenced by various environmental factors. For instance, the synthesis of similar compounds has been reported to be environmentally benign and cost-effective .